Cas no 1334325-11-9 (2-(4-fluorophenoxymethyl)phenylboronic acid)

• Product Name: 2-(4-fluorophenoxymethyl)phenylboronic acid
• CAS No: 1334325-11-9
• MF: C₁₃H₁₂BFO₃
• MW: 246.041987419128
• MDL: MFCD16198509
• CID: 4589045
• PubChem ID: 54970739
• Update Time: 2025-06-13

2-(4-fluorophenoxymethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [2-(4-fluorophenoxymethyl)phenyl]boronic acid
• Boronic acid, B-[2-[(4-fluorophenoxy)methyl]phenyl]-
• 2-(4-fluorophenoxymethyl)phenylboronic acid

• MDL： MFCD16198509
• Inchi： 1S/C13H12BFO3/c15-11-5-7-12(8-6-11)18-9-10-3-1-2-4-13(10)14(16)17/h1-8,16-17H,9H2
• InChI Key： ZQZAIIMLGZJOQD-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC=C1COC1=CC=C(F)C=C1)(O)O

Additional information on 2-(4-fluorophenoxymethyl)phenylboronic acid

Introduction to 2-(4-fluorophenoxymethyl)phenylboronic acid (CAS No. 1334325-11-9)

2-(4-fluorophenoxymethyl)phenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1334325-11-9, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acids, which are widely recognized for their utility in various chemical transformations, particularly in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The presence of a 4-fluorophenoxymethyl substituent introduces unique electronic and steric properties, making this molecule a valuable intermediate in the synthesis of complex organic molecules.

The structural framework of 2-(4-fluorophenoxymethyl)phenylboronic acid consists of a phenyl ring linked to a boronic acid functional group via an 4-fluorophenoxymethyl bridge. The fluorine atom at the para position of the phenoxymethyl group exerts a significant influence on the electronic distribution of the molecule, enhancing its reactivity in certain chemical pathways. This feature has been exploited in recent years to develop novel methodologies for the construction of biaryl compounds, which are prevalent in many biologically active molecules.

In the realm of pharmaceutical research, boronic acids have emerged as pivotal tools due to their ability to form stable complexes with diols and other polyhydroxy compounds. This interaction is particularly relevant in the context of carbohydrate chemistry, where boronic acids serve as effective mimics of sugar moieties. The 4-fluorophenoxymethyl group in 2-(4-fluorophenoxymethyl)phenylboronic acid not only imparts selectivity in these interactions but also influences the overall solubility and stability of the compound, making it suitable for diverse applications in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and bioavailability. The incorporation of fluorine into pharmaceuticals often leads to improved metabolic stability and binding affinity. In this context, 2-(4-fluorophenoxymethyl)phenylboronic acid has been explored as a key intermediate in the synthesis of fluorinated drug candidates. Its role in constructing complex molecular architectures has been demonstrated in several high-profile studies, where it has been utilized to develop novel inhibitors targeting various therapeutic pathways.

The utility of 2-(4-fluorophenoxymethyl)phenylboronic acid extends beyond pharmaceutical applications into materials science. Boronic acids are known for their ability to form coordination complexes with metals, which has led to their use in catalysis and as components in smart materials. The unique electronic properties conferred by the 4-fluorophenoxymethyl substituent make this compound an attractive candidate for designing advanced materials with tailored functionalities. For instance, it has been investigated as a precursor for metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its boronic acid moiety can participate in reversible coordination interactions, enabling dynamic material properties.

From a synthetic chemistry perspective, 2-(4-fluorophenoxymethyl)phenylboronic acid represents an excellent building block for constructing heterocyclic compounds. The presence of both a boronic acid and an aromatic ring provides multiple sites for functionalization, allowing chemists to access a wide array of derivatives with tailored properties. Recent studies have demonstrated its use in generating complex scaffolds for natural product analogs, where the 4-fluorophenoxymethyl group facilitates regioselective transformations under mild conditions. This capability is particularly valuable in efforts to discover new bioactive molecules with improved pharmacokinetic profiles.

The role of boronic acids in therapeutic applications has also been underscored by their involvement in targeted drug delivery systems. The ability of boronic acids to selectively bind to specific biomolecules has been leveraged to develop prodrugs that release active pharmaceutical ingredients under physiological conditions. In this regard, 2-(4-fluorophenoxymethyl)phenylboronic acid has been explored as a component in prodrug formulations designed for enhanced solubility and targeted release. Its compatibility with various biodegradable polymers makes it a promising candidate for developing next-generation drug delivery systems.

In conclusion, 2-(4-fluorophenoxymethyl)phenylboronic acid (CAS No. 1334325-11-9) is a versatile and highly functional compound with broad applications across pharmaceutical chemistry, materials science, and synthetic organic chemistry. Its unique structural features, including the 4-fluorophenoxymethyl substituent and the boronic acid functional group, make it an indispensable tool for researchers seeking to develop innovative solutions in drug discovery, material design, and catalysis. As ongoing research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its position as a cornerstone molecule in modern chemical research.